Cas no 69877-88-9 (4-Methoxy-2,3,6-trimethylbenzyl Bromide)

• Product Name: 4-Methoxy-2,3,6-trimethylbenzyl Bromide
• CAS No: 69877-88-9
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 1061058
• PubChem ID: 20508504
• Update Time: 2025-04-20

4-Methoxy-2,3,6-trimethylbenzyl Bromide Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2,3,6-trimethylbenzyl Bromide
• 4-(bromomethyl)-1-methoxy-2,3,5-trimethylbenzene
• 4-Methoxy-2,3,6-trim
• DTXSID80608240
• 69877-88-9
• 2-(Bromomethyl)-5-methoxy-1,3,4-trimethylbenzene
• SCHEMBL11169920
• DB-295431
• 2-(Bromomethyl)-5-methoxy-1,3,4-trimethyl-benzene;

• Inchi： 1S/C11H15BrO/c1-7-5-11(13-4)9(3)8(2)10(7)6-12/h5H,6H2,1-4H3
• InChI Key： BQCXIUHIWADJBU-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=CC(=C(C)C=1C)OC

Computed Properties

• Exact Mass: 242.03100
• Monoisotopic Mass: 242.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 305.3±37.0 °C at 760 mmHg
• Flash Point: 120.5±27.6 °C
• PSA: 9.23000
• LogP: 3.51530
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Methoxy-2,3,6-trimethylbenzyl Bromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)